Cas no 1068976-76-0 (2-(2-pyridinyl)-5-pyrimidinecarbonyl chloride)

• Product Name: 2-(2-pyridinyl)-5-pyrimidinecarbonyl chloride
• CAS No: 1068976-76-0
• MF: C₁₀H₆ClN₃O
• MW: 219.627140522003
• CID: 2112024
• Update Time: 2023-11-19

2-(2-pyridinyl)-5-pyrimidinecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-pyridinyl)-5-Pyrimidinecarbonyl chloride
• QJIMAYZRQVRZEK-UHFFFAOYSA-N
• 2-(pyridine-2-yl)-pyrimidine-5-carbonyl chloride
• 2-pyridin-2-yl-pyrimidine-5-carboxylic acid chloride
• CID 86639367
• 5-Pyrimidinecarbonyl chloride, 2-(2-pyridinyl)-
• 2-(2-pyridinyl)-5-pyrimidinecarbonyl chloride

• Inchi： 1S/C10H6ClN3O/c11-9(15)7-5-13-10(14-6-7)8-3-1-2-4-12-8/h1-6H
• InChI Key： QJIMAYZRQVRZEK-UHFFFAOYSA-N
• SMILES： ClC(C1C=NC(C2C=CC=CN=2)=NC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Topological Polar Surface Area: 55.7

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 277.5±22.0 °C(Predicted)
• pka: 0.32±0.19(Predicted)